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Chemical & Sensory Profile of 3-Pentanethiol

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pentane-3-thiol

CAS No.: 616-31-9

Cat. No.: S3343122

The table below summarizes the fundamental identity and documented sensory characteristics of 3-

pentanethiol.
Property Type Description
CAS Number 616-31-9 [1]
Molecular Formula C5H12S [1]
Chemical Name 3-Pentanethiol [1]

| Organoleptic Properties | Odor Description: Sulfurous, gassy, durian-like, fruity, roasted, savory [1]
Odor Strength: Documented at a concentration of 0.10% in propylene glycol [1] Flaver Description:

Meaty, brothy [1] |

Relevance in Olfactory Research

3-pentanethiol and its isomer, 1-pentanethiol, are significant in olfactory research. A key study on the
complex odor of cigarette smoke identified 1-pentanethiol as a critical component for human perception [2].
This finding highlights how specific thiols can disproportionately define the perception of a complex odor

mixture.
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In mice, 1-pentanethiol activated a subset of Olfactory Receptors (ORs) that were also responsive to cigarette
smoke, illustrating how a single compound can contribute to a broader "combinatorial code" for odor

encoding [2].

Odor Perception and Signal Transduction

While a specific pathway for 3-pentanethiol is not detailed in the search results, it is well-established that
such odorants are detected by Olfactory Receptors (ORs) in the nasal epithelium. ORs are G-protein Coupled
Receptors (GPCRs) [3] [4]. The following diagram illustrates this general signaling pathway.
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General olfactory signal transduction pathway [3] [4].

Conceptual Workflow for Odorant Analysis
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For a researcher aiming to de-orphan a receptor or characterize a novel odorant like 3-pentanethiol, the work
would follow a logical, multi-stage process. The diagram below outlines this high-level experimental

workflow.
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Conceptual workflow for experimental odorant analysis.

A Guide to Olfactory Research Methods

The field of olfaction research employs a combination of techniques to understand odorant-receptor

interactions.

e Structural Biology (Cryo-EM): Techniques like cryo-electron microscopy (cryo-EM) have been
pivotal. For instance, one study used it to reveal how a fatty acid induces structural changes in the
extracellular loop 3 (ECL3) of human olfactory receptor OR51E2, leading to its activation [3].

e Computational Simulations (Molecular Dynamics): Molecular Dynamics (MD) simulations are a
powerful complementary tool. They allow researchers to simulate the dynamic motions and
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interactions between a ligand and its receptor, providing insights that are difficult to obtain
experimentally [3].

¢ Digitalization and Machine Learning: Researchers at NIMS developed a method that combines a
highly sensitive odor sensor with machine learning. This technique identifies "quasi-primary odors"
from a set of samples and can digitally represent complex odors as mixtures of these references,
which can then be visualized using colors [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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